molecular formula C9H11N3O3 B8563219 5-(3-Hydroxypyrrolidin-1-yl)-2-nitropyridine

5-(3-Hydroxypyrrolidin-1-yl)-2-nitropyridine

Cat. No.: B8563219
M. Wt: 209.20 g/mol
InChI Key: ZUHDWUYCYKDTAC-UHFFFAOYSA-N
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Description

5-(3-Hydroxypyrrolidin-1-yl)-2-nitropyridine is a useful research compound. Its molecular formula is C9H11N3O3 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11N3O3

Molecular Weight

209.20 g/mol

IUPAC Name

1-(6-nitropyridin-3-yl)pyrrolidin-3-ol

InChI

InChI=1S/C9H11N3O3/c13-8-3-4-11(6-8)7-1-2-9(10-5-7)12(14)15/h1-2,5,8,13H,3-4,6H2

InChI Key

ZUHDWUYCYKDTAC-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1O)C2=CN=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-nitro-5-bromopyridine (320 mg, 2.02 mmol) in EtOH (6 mL) was treated with diisopropylethylamine (710 μL, 520 mg, 4.04 mmol) and (S)-3-hydroxypyrrolidinol (350 mg, 4.04 mmol). The mixture was heated in a sealed tube at 85° C. for 21.5 h then cooled and partitioned between CH2Cl2 and water. The organic layer was dried over Na2SO4, filtered and concentrated and the residue was chromatographed on a silica gel column with a 40-100% EtOAc in hexanes to 0-30% THF in EtOAc gradient to afford the product, as a yellow solid (200 mg, 47% yield). HRMS m/z calcd for C9H11N3O3 [M+H]+: 210.0873; Found: 210.0873.
Quantity
320 mg
Type
reactant
Reaction Step One
Quantity
710 μL
Type
reactant
Reaction Step One
Name
(S)-3-hydroxypyrrolidinol
Quantity
350 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Yield
47%

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